Cas no 94853-53-9 (Ethyl 3-(4-methylphenyl)but-2-enoate)

Ethyl 3-(4-methylphenyl)but-2-enoate structure
94853-53-9 structure
Product Name:Ethyl 3-(4-methylphenyl)but-2-enoate
CAS No:94853-53-9
MF:C13H16O2
MW:204.264944076538
CID:752082
Update Time:2023-08-03

Ethyl 3-(4-methylphenyl)but-2-enoate Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid, 3-(4-methylphenyl)-, ethyl ester, (2E)-
    • ethyl 3-(4-methylphenyl)but-2-enoate
    • Ethyl 3-(4-methylphenyl)but-2-enoate
    • Inchi: 1S/C13H16O2/c1-4-15-13(14)9-11(3)12-7-5-10(2)6-8-12/h5-9H,4H2,1-3H3
    • InChI Key: WVWVJVVXPXGLTC-UHFFFAOYSA-N
    • SMILES: O(CC)C(C=C(C)C1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 204.115
  • Monoisotopic Mass: 204.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 26.3

Ethyl 3-(4-methylphenyl)but-2-enoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1460176-0.05g
ethyl (2E)-3-(4-methylphenyl)but-2-enoate
94853-53-9 95%
0.05g
$118.0 2023-11-13
Enamine
EN300-1460176-0.1g
ethyl (2E)-3-(4-methylphenyl)but-2-enoate
94853-53-9 95%
0.1g
$176.0 2023-11-13
Enamine
EN300-1460176-0.25g
ethyl (2E)-3-(4-methylphenyl)but-2-enoate
94853-53-9 95%
0.25g
$252.0 2023-11-13
Enamine
EN300-1460176-0.5g
ethyl (2E)-3-(4-methylphenyl)but-2-enoate
94853-53-9 95%
0.5g
$457.0 2023-11-13
Enamine
EN300-1460176-1g
ethyl (2E)-3-(4-methylphenyl)but-2-enoate
94853-53-9 95%
1g
$584.0 2023-11-13
Enamine
EN300-1460176-2.5g
ethyl (2E)-3-(4-methylphenyl)but-2-enoate
94853-53-9 95%
2.5g
$1147.0 2023-11-13
Enamine
EN300-1460176-5g
ethyl (2E)-3-(4-methylphenyl)but-2-enoate
94853-53-9 95%
5g
$1695.0 2023-11-13
Enamine
EN300-1460176-10g
ethyl (2E)-3-(4-methylphenyl)but-2-enoate
94853-53-9 95%
10g
$2516.0 2023-11-13
1PlusChem
1P0067Z2-50mg
2-Butenoic acid, 3-(4-methylphenyl)-, ethyl ester, (2E)-
94853-53-9 95%
50mg
$202.00 2024-04-19
1PlusChem
1P0067Z2-100mg
2-Butenoic acid, 3-(4-methylphenyl)-, ethyl ester, (2E)-
94853-53-9 95%
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$272.00 2024-04-19
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